Cas no 59734-85-9 (1-Bromo-2-(sec-butyl)benzene)

1-Bromo-2-(sec-butyl)benzene structure
1-Bromo-2-(sec-butyl)benzene structure
Product Name:1-Bromo-2-(sec-butyl)benzene
CAS No:59734-85-9
MF:C10H13Br
MW:213.114222288132
CID:337456
PubChem ID:18417599
Update Time:2025-04-19

1-Bromo-2-(sec-butyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-(sec-butyl)benzene
    • 1-bromo-2-butan-2-ylbenzene
    • FT-0737662
    • SCHEMBL3708329
    • AKOS015946845
    • A929658
    • 1-bromo-2-(1-methylpropyl)benzene
    • COACNEHIGAJGRD-UHFFFAOYSA-N
    • 59734-85-9
    • 1-Bromo-2-(butan-2-yl)benzene
    • DTXSID00593583
    • 1-Bromo-2-(sec-butyl)benzene;1-bromo-2-butan-2-ylbenzene
    • Inchi: 1S/C10H13Br/c1-3-8(2)9-6-4-5-7-10(9)11/h4-8H,3H2,1-2H3
    • InChI Key: COACNEHIGAJGRD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C)CC

Computed Properties

  • Exact Mass: 212.02009
  • Monoisotopic Mass: 212.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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